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Compound of Interest

Compound Name: Liangshanin A

Cat. No.: B1180469

Liangshanin A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Liangshanin A is a naturally occurring diterpenoid that has been isolated from plants of the
Isodon genus. This document provides a concise overview of its chemical structure and
properties. However, a comprehensive in-depth technical guide, including detailed
experimental protocols, extensive quantitative data, and specific biological activities with
associated signaling pathways, cannot be fully compiled at this time due to the limited
availability of public information. Extensive searches of scientific literature and chemical
databases did not yield the original isolation paper or subsequent detailed studies on this
specific compound.

Chemical Structure and Properties

Liangshanin A possesses a complex polycyclic structure characteristic of diterpenoids. Its
systematic IUPAC name is (4aS,6R,6aR,9S,11aS,11bR,12R)-6,12-dihydroxy-4,4,11b-trimethyl-
8-methylene-4,4a,5,6,9,10,11,11a-octahydro-6a,9-methanocyclohepta[a]naphthalene-
3,7(8H,11bH)-dione.

Table 1: Chemical and Physical Properties of Liangshanin A
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Property Value Source
Molecular Formula C20H2604 [1112]
Molecular Weight 330.42 g/mol [1][2]
CAS Number 122717-54-8 [1]
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Experimental Data (Limited Availability)

Detailed experimental protocols for the isolation of Liangshanin A from its natural source,
Isodon liangshanicus, are not readily available in the public domain. Similarly, specific
quantitative spectral data, such as *H NMR, 3C NMR, mass spectrometry, and IR
spectroscopy, which are crucial for full structural elucidation and characterization, could not be
located in the searched scientific literature.

Biological Activity and Signaling Pathways
(Information Not Available)

Despite extensive searches, no specific studies detailing the biological activities of
Liangshanin A, including its cytotoxic effects on cancer cell lines or its mechanism of action,
were found. Consequently, there is no information available regarding any signaling pathways
that may be modulated by this compound.

Conclusion

Liangshanin A is a defined chemical entity with a known structure. However, the lack of
accessible primary literature detailing its isolation, characterization, and biological evaluation
severely limits the creation of a comprehensive technical guide. Further research and
publication of data on Liangshanin A are necessary to understand its full potential in the fields
of natural product chemistry and drug development.
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Future Outlook

To fully assess the potential of Liangshanin A, future research should focus on:

o Re-isolation and Full Spectroscopic Characterization: A detailed protocol for the isolation of
Liangshanin A from Isodon liangshanicus should be published, accompanied by
comprehensive 1D and 2D NMR data, high-resolution mass spectrometry, and other relevant
spectroscopic analyses.

« Investigation of Biological Activity: Screening of Liangshanin A against various cancer cell
lines and other biological targets is essential to uncover any potential therapeutic properties.

e Mechanism of Action Studies: Should biological activity be identified, subsequent studies
should focus on elucidating the underlying mechanism of action, including the identification
of molecular targets and modulated signaling pathways.

Without such fundamental data, Liangshanin A remains an obscure natural product with
unknown potential. The scientific community would greatly benefit from the publication of
research that sheds light on these critical aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

